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Introduction
Dimethachlor is a selective, pre-emergence herbicide belonging to the chloroacetamide class

of compounds.[1][2] It is primarily used to control annual grasses and some broadleaf weeds in

various crops. Its herbicidal activity stems from the inhibition of very long-chain fatty acid

(VLCFA) synthesis in susceptible plants, a mechanism it shares with other chloroacetamide

herbicides.[3][4] This technical guide provides an in-depth overview of the chemical properties,

structure, mechanism of action, synthesis, and environmental fate of Dimethachlor.

Chemical Structure and Identification
Dimethachlor, chemically known as 2-chloro-N-(2,6-dimethylphenyl)-N-(2-

methoxyethyl)acetamide, is characterized by a chloroacetamide functional group linked to a

2,6-dimethylphenyl ring and a 2-methoxyethyl group via a nitrogen atom.[2] This unique

combination of functional groups dictates its chemical behavior and herbicidal activity.

Key Structural Features:

Chloroacetamide Group: The reactive chlorine atom in this group is crucial for its herbicidal

activity, as it is believed to be the site of interaction with its biological target.
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2,6-Dimethylphenyl Group: This aromatic ring contributes to the molecule's lipophilicity,

influencing its environmental mobility and interaction with biological membranes.

2-Methoxyethyl Group: This ether linkage can influence the molecule's solubility and

metabolic pathways.

The structural formula and various chemical identifiers for Dimethachlor are provided below.

Chemical Identifiers

Identifier Value

IUPAC Name
2-chloro-N-(2,6-dimethylphenyl)-N-(2-

methoxyethyl)acetamide

CAS Number 50563-36-5

Molecular Formula C13H18ClNO2

SMILES CC1=C(C(=CC=C1)C)N(CCOC)C(=O)CCl

InChI Key SCCDDNKJYDZXMM-UHFFFAOYSA-N

Physicochemical Properties
The physicochemical properties of Dimethachlor are critical for understanding its

environmental behavior, including its solubility, volatility, and potential for bioaccumulation. A

summary of these properties is presented in the following table.

Table of Physicochemical Properties
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Property Value Reference

Molecular Weight 255.74 g/mol

Physical State Colorless crystals

Melting Point 46.3 °C

Boiling Point Decomposes before boiling

Water Solubility 2100 mg/L at 20 °C

Vapor Pressure 2.3 mPa at 20 °C

Log P (Octanol-Water Partition

Coefficient)
2.17

Mechanism of Action
Dimethachlor's primary mode of action is the inhibition of very long-chain fatty acid (VLCFA)

synthesis. VLCFAs are essential components of plant cell membranes and waxes. By

disrupting their synthesis, Dimethachlor interferes with cell division and growth, ultimately

leading to the death of susceptible weed seedlings. This process can also lead to secondary

effects such as the induction of apoptosis (programmed cell death) and the production of

reactive oxygen species (ROS).
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Mechanism of action of Dimethachlor.

Synthesis of Dimethachlor
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The commercial production of Dimethachlor typically involves a two-step process. The first

step is the reaction of 2,6-dimethylaniline with 2-methoxyethylamine. This is followed by an

acylation step where the resulting intermediate is reacted with chloroacetyl chloride in an

organic solvent under controlled temperature and pH to yield Dimethachlor.
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Logical workflow for the synthesis of Dimethachlor.

Analytical Methodologies
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The detection and quantification of Dimethachlor and its metabolites in environmental

samples are crucial for monitoring its environmental fate and ensuring food safety. A common

and highly sensitive method for this is Ultra-High-Performance Liquid Chromatography coupled

with Orbitrap Mass Spectrometry (UHPLC-Orbitrap-MS).

Experimental Protocol: UHPLC-Orbitrap-MS Analysis
Sample Preparation: Environmental samples (e.g., soil, water) are extracted using an

appropriate solvent, followed by a cleanup step to remove interfering substances.

Chromatographic Separation:

UHPLC System: A high-pressure binary pump system is used.

Column: A reverse-phase column, such as an Accucore aQ (2.1x150mm, 2.6µm), provides

good separation.

Mobile Phase: A gradient elution is typically employed with a mobile phase consisting of

water and methanol, both containing additives like formic acid and ammonium formate to

improve ionization.

Flow Rate: A typical flow rate is around 0.3 mL/min.

Injection Volume: A small injection volume, such as 5 µL, is used.

Mass Spectrometric Detection:

Mass Spectrometer: An Orbitrap mass spectrometer is used for high-resolution and

accurate mass measurements.

Ionization: Heated electrospray ionization (HESI) in positive ion mode is commonly used.

Scan Mode: Data is acquired in full scan mode for detection and can be supplemented

with All-Ion Fragmentation (AIF) for structural confirmation.

Data Analysis: The identification of Dimethachlor and its metabolites is based on their

accurate mass, retention time, and fragmentation patterns.
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Experimental workflow for UHPLC-Orbitrap-MS analysis.
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Environmental Fate and Degradation
Understanding the environmental fate of Dimethachlor is essential for assessing its potential

ecological impact. Dimethachlor can undergo transformation in the environment, leading to

the formation of various degradation products or metabolites. Some of the known

environmental transformation products include Dimethachlor ESA (ethanesulfonic acid) and

Dimethachlor OXA (oxanilic acid), as well as a series of metabolites designated with "CGA"

numbers. The degradation of Dimethachlor in soil and water has been studied, with half-life

(DT50) values reported to be in the range of 40 to 70 days.
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Environmental degradation pathway of Dimethachlor.

Conclusion
Dimethachlor is an effective chloroacetamide herbicide with a well-defined mechanism of

action involving the inhibition of very long-chain fatty acid synthesis. Its chemical structure and

physicochemical properties govern its efficacy and environmental behavior. Advanced

analytical techniques like UHPLC-Orbitrap-MS are essential for monitoring its presence and

that of its degradation products in the environment. A thorough understanding of

Dimethachlor's chemical and structural properties is vital for its responsible use in agriculture

and for ongoing research into its environmental and toxicological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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